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Compound of Interest

Compound Name: 3-Hydroxyhexanoate

Cat. No.: B1247844 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents like 3-Hydroxyhexanoate and its

derivatives are paramount. This guide provides a comprehensive, step-by-step approach to

ensure safe laboratory practices. While a specific Safety Data Sheet (SDS) for 3-
Hydroxyhexanoate is not readily available, data from closely related compounds—Methyl 3-
hydroxyhexanoate, Ethyl 3-hydroxyhexanoate, and 3-Hydroxyhexanoic acid—provide a

strong basis for a robust safety protocol.

Hazard Assessment and Mitigation
Based on available data for analogous compounds, 3-Hydroxyhexanoate and its esters

should be handled as potentially hazardous substances. The primary hazards include irritation

to the skin, eyes, and respiratory system.[1][2] In some forms, it may cause serious eye

damage.[3] Therefore, minimizing all routes of exposure—inhalation, ingestion, and skin

contact—is critical. The primary methods for hazard mitigation are the use of appropriate

Personal Protective Equipment (PPE) and engineering controls, such as a chemical fume

hood.[4]

Quantitative Safety Data
The following table summarizes key safety and physical property data for compounds

structurally related to 3-Hydroxyhexanoate. This information is essential for a comprehensive

risk assessment.
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Property
Methyl 3-
hydroxyhexanoate

Ethyl 3-
hydroxyhexanoate

3-Hydroxyhexanoic
acid

Molecular Formula C7H14O3[3] C8H16O3[5] C6H12O3[1]

Molecular Weight 146.18 g/mol [3] 160.21 g/mol [6] 132.16 g/mol [1]

Boiling Point
220-221 °C @ 760

mm Hg[3]

90-92 °C @ 14 mm

Hg[6][7]
Not available

Density 0.994-1.010 g/mL[3]
0.974 g/mL @ 25

°C[6][7]
Not available

GHS Hazard

Statements

H318: Causes serious

eye damage (for

33.8% of reports)[3]

This chemical does

not meet GHS hazard

criteria for >99.9% of

reports.[5]

H315: Causes skin

irritation, H319:

Causes serious eye

irritation, H335: May

cause respiratory

irritation[1]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Fume Hood: Always handle 3-Hydroxyhexanoate and its solutions in a properly functioning

chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure the laboratory is well-ventilated.[8]

Emergency Equipment: Confirm that an emergency eyewash station and safety shower are

readily accessible.

2. Personal Protective Equipment (PPE):

Eye Protection: Wear ANSI Z87.1-rated safety glasses with side shields or chemical splash

goggles.[4][8]
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Hand Protection: Use disposable, chemical-resistant gloves (e.g., nitrile).[4][8] Consider

double-gloving for enhanced protection.

Body Protection: A long-sleeved lab coat is mandatory to protect skin and clothing.[4][8]

Respiratory Protection: If there is a risk of generating dust or aerosols and work is not

performed in a fume hood, a NIOSH/MSHA-approved respirator should be worn.[8]

3. Chemical Handling:

Weighing: If handling a solid form, carefully weigh the compound in the fume hood on a tared

weigh boat to avoid generating dust.

Dissolving: When preparing solutions, slowly add the solvent to the 3-Hydroxyhexanoate.

Cap and mix gently until fully dissolved.

Labeling: Clearly label all containers with the chemical name, concentration, solvent, date,

and your initials.

4. Spill Response:

Small Spills: For minor spills, absorb the material with an inert absorbent like vermiculite or

sand.[9] Collect the absorbed material in a sealed, labeled container for hazardous waste

disposal.

Large Spills: In the event of a large spill, evacuate the immediate area and contact your

institution's Environmental Health and Safety (EHS) department.

Decontamination: After cleaning up a spill, decontaminate the area with soap and water.[9]

Disposal Plan
Proper disposal of 3-Hydroxyhexanoate and its contaminated materials is crucial to ensure

laboratory and environmental safety. Always adhere to local, state, and federal regulations.[8]

1. Waste Segregation:
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Solid Waste: Dispose of contaminated PPE (gloves, weigh boats) and any unadulterated

solid 3-Hydroxyhexanoate in a designated, clearly labeled hazardous waste container.[10]

Liquid Waste: Collect all solutions containing 3-Hydroxyhexanoate in a separate, sealed,

and labeled hazardous waste container. Do not mix with incompatible waste streams.[10]

Sharps Waste: Any contaminated needles or syringes must be disposed of in a designated

sharps container for hazardous materials.[10][11]

2. Container Management:

Compatibility: Use waste containers that are chemically compatible with 3-
Hydroxyhexanoate and any solvents used.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name of the contents.

Closure: Keep waste containers securely sealed except when adding waste.[12]

3. Empty Containers:

Rinsing: Triple-rinse empty containers of 3-Hydroxyhexanoate. The first rinse should be

collected as hazardous waste.[12] Subsequent rinses may be permissible for drain disposal

depending on local regulations, but collecting all rinsates as hazardous waste is a best

practice.

Disposal: After thorough rinsing and drying, deface or remove the original label and dispose

of the container according to institutional guidelines (e.g., in a designated glass disposal

container).[11]

4. EHS Coordination:

Follow your institution's specific procedures for hazardous waste pickup. Contact your EHS

department for guidance on any specific or unusual disposal questions.[10]

Experimental Workflow Visualization
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The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Hydroxyhexanoate.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 3-Hydroxyhexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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